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Compound of Interest

Compound Name: C.I. Acid Blue 199

Cat. No.: B1172416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core spectral characteristics of C.I.

74190, a synthetic dye commonly known as Direct Blue 199. This document is intended for

researchers, scientists, and professionals in drug development who may utilize this dye in their

work.

Introduction
C.I. 74190, or Direct Blue 199, is a water-soluble anionic dye belonging to the phthalocyanine

class.[1] Its molecular structure, centered around a copper phthalocyanine core, is responsible

for its distinct bright blue color. It is widely used in the textile industry for dyeing cellulose fibers,

silk, and leather, as well as in paper coloring.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of C.I. 74190 is presented in the table

below.
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Property Value Reference

C.I. Name 74190 [1][2]

Common Name Direct Blue 199 [1][2]

Synonyms

Direct Fast Blue FBL, Fastusol

Blue 75L, Direct TURQ Blue

FB, Direct Fast Blue FAL

[2]

CAS Number 12222-04-7, 63950-02-7 [1]

Molecular Structure Phthalocyanine [1]

Appearance Blue to dark brown powder

Water Solubility 20 g/L (at 20 °C) [1]

Spectral Characteristics
The spectral properties of a dye are fundamental to its application and analysis. This section

details the known spectral characteristics of C.I. 74190.

UV-Visible Absorption Spectroscopy
In an aqueous solution, C.I. 74190 exhibits a characteristic absorption spectrum in the visible

range. The maximum absorbance (λmax) is a key identifier for this compound under specific

solvent conditions.

Solvent
Maximum Absorbance
(λmax)

Reference

Water 610 nm [1]

While the λmax is consistently reported, obtaining a full, high-resolution UV-Visible absorption

spectrum from publicly available literature has proven challenging. The overall shape of the

spectrum is expected to be characteristic of a phthalocyanine compound, with a prominent Q-

band in the 600-700 nm region.
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Fluorescence Spectroscopy
Extensive literature searches did not yield any data on the fluorescence excitation or emission

spectra of C.I. 74190. This suggests that the compound is either non-fluorescent or exhibits

negligible fluorescence, which is not uncommon for certain phthalocyanine dyes due to efficient

non-radiative decay pathways of the excited state.

Experimental Protocols
This section outlines a general experimental protocol for obtaining the UV-Visible absorption

spectrum of C.I. 74190 in an aqueous solution.

UV-Visible Spectroscopy Protocol
Objective: To determine the UV-Visible absorption spectrum and confirm the maximum

absorbance (λmax) of C.I. 74190 in an aqueous solution.

Materials:

C.I. 74190 (Direct Blue 199) powder

Distilled or deionized water

Volumetric flasks (e.g., 100 mL, 10 mL)

Pipettes

Quartz cuvettes (1 cm path length)

UV-Visible spectrophotometer

Procedure:

Preparation of a Stock Solution:

Accurately weigh a small amount of C.I. 74190 powder (e.g., 10 mg).

Dissolve the powder in a known volume of distilled water (e.g., 100 mL) in a volumetric

flask to create a stock solution. Ensure complete dissolution.
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Preparation of Working Solutions:

Perform serial dilutions of the stock solution to prepare a series of working solutions with

varying concentrations. This is important for ensuring that the absorbance readings fall

within the linear range of the spectrophotometer (typically 0.1 to 1.0).

Spectrophotometer Setup:

Turn on the UV-Visible spectrophotometer and allow it to warm up as per the

manufacturer's instructions.

Set the wavelength range for the scan (e.g., 300 nm to 800 nm).

Blank Measurement:

Fill a quartz cuvette with the solvent used for the solutions (distilled or deionized water).

Place the cuvette in the spectrophotometer and record a baseline or "blank" spectrum.

This will be subtracted from the sample spectra to correct for any absorbance from the

solvent and the cuvette itself.

Sample Measurement:

Rinse a quartz cuvette with a small amount of the most dilute working solution and then fill

it with the solution.

Wipe the optical surfaces of the cuvette with a lint-free cloth.

Place the cuvette in the spectrophotometer and record the absorption spectrum.

Repeat this step for all the prepared working solutions, moving from the most dilute to the

most concentrated.

Data Analysis:

Identify the wavelength of maximum absorbance (λmax) from the recorded spectra.
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Plot absorbance at λmax versus concentration to generate a Beer-Lambert law calibration

curve, if quantitative analysis is required.

Experimental Workflow: Photocatalytic Degradation
C.I. 74190 is a stable molecule, and its removal from wastewater often requires advanced

oxidation processes such as photocatalysis. The following diagram illustrates a typical

experimental workflow for the photocatalytic degradation of this dye.

Caption: Workflow for the photocatalytic degradation of C.I. 74190.

This workflow outlines the key steps from the preparation of the dye solution and photocatalyst

to the analysis of the degradation efficiency over time using UV-Visible spectrophotometry. The

decrease in the absorbance at 610 nm is monitored to quantify the extent of dye degradation.

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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